Cas no 1342284-35-8 (3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1342284-35-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5251910
• Update Time: 2025-10-19

3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-8-azabicyclo[3.2.1]octan-3-ol
• 3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol

• Inchi： 1S/C11H17N3O/c1-14-10(4-5-12-14)11(15)6-8-2-3-9(7-11)13-8/h4-5,8-9,13,15H,2-3,6-7H2,1H3
• InChI Key： SDXRTBLFMFMZQS-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=NN2C)CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: -0.1
• Topological Polar Surface Area: 50.1

Additional information on 3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol

Introduction to 3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No: 1342284-35-8)

3-(2-Methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octan-3-ol is a complex organic compound with the CAS registry number 1342284-35-8. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1342284-35-8 consists of an azabicyclo[3.2.1]octane framework, which is a rigid bicyclic system with nitrogen as part of the ring structure. The presence of a pyrazole ring at the 3-position further enhances its chemical versatility. Pyrazole, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design.

Recent studies have highlighted the potential of 1342284-35-8 as a precursor for the synthesis of bioactive molecules. Its bicyclic structure provides a rigid scaffold that can be further functionalized to target specific biological pathways. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of 1342284-35-8 involves a multi-step process that typically starts with the preparation of the azabicyclo[3.2.1]octane core. This is followed by the introduction of the pyrazole moiety through methods such as nucleophilic substitution or coupling reactions. The hydroxyl group at the 3-position plays a crucial role in directing subsequent reactions and enhancing the compound's reactivity.

In terms of physical properties, 1342284-35-8 is characterized by its high melting point and moderate solubility in organic solvents. These properties make it suitable for use in both laboratory settings and industrial applications. Additionally, its stability under various reaction conditions ensures that it can be used in a wide range of synthetic protocols without degradation.

From an environmental standpoint, 1342284-35-8 has been shown to have low toxicity profiles in preliminary studies, which is a critical factor for its consideration in pharmaceutical development. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the demand for compounds like 1342284-35-8 is expected to grow as industries continue to seek innovative solutions for complex challenges. Its unique combination of structural rigidity and functional diversity positions it as a promising candidate for future advancements in drug discovery and material science.